Cas no 15341-58-9 ((2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid
• CAS No: 15341-58-9
• MF: C₇H₅NO₅
• MW: 183.118302106857
• CID: 1327149
• PubChem ID: 702695
• Update Time: 2025-06-15

(2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, (E)-
• (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid
• .BETA.-(5-NITRO-2-FURYL)ACRYLIC ACID
• trans-5-nitro-2-furanacrylic acid
• AKOS005429227
• 3-(5-Nitrofuran-2-yl)acrylic acid
• SCHEMBL2862808
• CCRIS 5633
• CHEMBL1362047
• 3-(5-Nitro-2-furyl)acrylic acid
• F0908-3929
• BDBM96257
• HMS2656A14
• (E)-3-(5-Nitrofuran-2-yl)acrylicacid
• 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, (2E)-
• NITRO-2-FURYLACRYLIC ACID, 5-
• NSC6460
• 5-Nitrofurylacrylic acid
• 5-Nitro-2-furylakrylova kyselina
• E-3-(5-nitro-2-furyl)propenoic acid
• NCGC00245897-01
• (E)-3-(5-nitro-2-furyl)prop-2-enoic acid
• AV0VIF286D
• 6281-23-8
• A834010
• MFCD00143078
• 5-nitro-2-furylacrylic acid
• 5-Nitro-2-furylakrylova kyselina [Czech]
• UNII-AV0VIF286D
• STK297803
• (E)-3-(5-Nitrofuran-2-yl)acrylic acid
• (E)-3-(5-nitro-2-furanyl)-2-propenoic acid
• trans-beta-(5-Nitro-2-furyl)acrylic acid
• AS-61386
• CS-0205748
• 2-Propenoic acid, 3-(5-nitro-2-furanyl)-
• 3-(5-Nitro-2-furanyl)-2-propenoic acid
• 5-Nfa
• EN300-14614
• DTXSID10879047
• (E)-3-(5-nitro-2-furyl)acrylic acid
• 5-Nitrofurylacrylic acid, (E)-
• AKOS000263782
• Z2942851683
• AKOS037478447
• 5-Nitrofuran-2-acrylic acid, 95%
• (2E)-3-(5-nitro-2-furyl)acrylic acid
• NS00043815
• 3-(5-NITROFURAN-2-YL)-2-PROPENOIC ACID
• 2-Propenoic acid,3-(5-nitro-2-furanyl)-
• cid_702695
• Q27274132
• SMR000313502
• 2-Furanacrylic acid, 5-nitro-, (E)-
• (E)-3-(5-nitro-2-furyl)prop-2-enoic acid;3-(5-Nitrofuran-2-yl)acrylic acid
• NSC-6460
• SR-01000529111
• 3-(5-NITRO-2-FURANYL)ACRYLIC ACID
• 2-FURANACRYLIC ACID, 5-NITRO-
• SR-01000529111-1
• 15341-58-9
• NSC 6460
• EINECS 228-488-2
• MLS000682099
• 5-Nitro-2-furyl acrylic acid
• N0551
• Acidum nitrofurylacrylicum
• 5-Nitro-2-furanacrylic acid
• (E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid

• MDL： MFCD00143078
• Inchi： 1S/C7H5NO5/c9-7(10)4-2-5-1-3-6(13-5)8(11)12/h1-4H,(H,9,10)/b4-2+
• InChI Key： LWOWNIPZHGWKNR-DUXPYHPUSA-N
• SMILES： O1C(=CC=C1/C=C/C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.01677226g/mol
• Monoisotopic Mass: 183.01677226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid

Introduction to (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic Acid (CAS No. 15341-58-9)

(2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid, identified by its CAS number 15341-58-9, is a significant compound in the field of chemical and pharmaceutical research. This molecule, featuring a conjugated system with a nitro-substituted furan ring and an α,β-unsaturated carboxylic acid moiety, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential biological activities. The unique structural attributes of this compound make it a valuable scaffold for developing novel therapeutic agents and intermediates.

The molecular structure of (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid consists of a prop-2-enoic acid backbone substituted with a 5-nitrofuran moiety at the C3 position. The presence of the nitro group introduces electrophilic characteristics, facilitating various chemical transformations, while the conjugated double bond system enhances its reactivity in photochemical and electrochemical processes. This combination of features makes it an attractive candidate for exploring new synthetic pathways and functional materials.

In recent years, the interest in (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid has been fueled by its potential applications in drug discovery. The nitrofuran moiety is known for its ability to interact with biological targets, making it a useful component in designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. Furthermore, the α,β-unsaturated carboxylic acid functionality provides a handle for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel heterocyclic compounds, which have shown promise in preclinical studies. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and interfere with pathogenic processes. These findings highlight the compound's potential as a building block in medicinal chemistry.

The synthesis of (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid presents an interesting challenge due to the need to maintain regioselectivity and yield high-purity products. Advances in synthetic methodologies have enabled more efficient production routes, incorporating catalytic processes that minimize byproduct formation. These improvements have not only enhanced the accessibility of the compound but also opened new avenues for exploring its reactivity and applications.

In addition to its pharmaceutical relevance, (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid has found utility in materials science. Its ability to participate in polymerization reactions makes it a candidate for developing advanced materials with tailored properties. For example, researchers have explored its use in creating conductive polymers and organic semiconductors, which could have implications for electronic devices and energy storage systems.

The growing body of research on (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid underscores its importance as a versatile chemical entity. Ongoing studies are focused on expanding its synthetic toolkit and exploring new biological activities. By integrating computational modeling with experimental techniques, scientists are gaining deeper insights into how this compound interacts with biological systems and how its structure can be optimized for therapeutic purposes.

As our understanding of molecular interactions continues to evolve, compounds like (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid will play an increasingly critical role in advancing chemical biology and drug development. Their unique structural features offer a rich foundation for innovation, driving progress across multiple scientific disciplines. The continued exploration of such molecules promises to yield new insights and applications that will benefit society in profound ways.